1-((2,6-difluorophenyl)sulfonyl)-4-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-1,4-diazepane hydrochloride

• IUPAC Name: 1-(2,6-difluorophenyl)sulfonyl-4-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-1,4-diazepane;hydrochloride
• InChI: InChI=1S/C18H24F2N4O2S.ClH/c1-14-13-15(2)24(21-14)12-10-22-7-4-8-23(11-9-22)27(25,26)18-16(19)5-3-6-17(18)20;/h3,5-6,13H,4,7-12H2,1-2H3;1H
• InChI Key: ARWUZGPZPZTBRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCN2CCCN(CC2)S(=O)(=O)C3=C(C=CC=C3F)F)C.Cl
• Molecular Formula: C18H25ClF2N4O2S
• Molecular Weight: 434.9 g/mol

Description

1-((2,6-difluorophenyl)sulfonyl)-4-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-1,4-diazepane hydrochloride is a useful research compound. Its molecular formula is C18H25ClF2N4O2S and its molecular weight is 434.93. The purity is usually 95%.
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Scientific Research Applications

Material Science and Polymer Chemistry

Sulfonated poly(arylene ether sulfone)s block copolymers, which include fluorenyl groups and potentially related sulfone functionalities, have been synthesized for fuel-cell applications. These materials exhibit desirable properties such as high proton conductivity and mechanical strength, making them promising for use in energy technologies (Bae, Miyatake, & Watanabe, 2009).

Organic Synthesis and Chemical Reactions

In organic synthesis, the reactivity of sulfone and sulfoxide groups in facilitating cycloaddition reactions and synthesizing heterocyclic compounds is well-documented. For instance, derivatives of trifluoropropene, such as sulfones, are utilized to synthesize pyrazolines, pyrazoles, and cyclopropanes, highlighting the versatility of sulfone functionalities in constructing complex molecular architectures (Plancquaert, Redon, Janousek, & Viehe, 1996).

Medicinal Chemistry and Enzyme Inhibition

Sulfonamide and pyrazoline pharmacophores, closely related to the queried compound, have been explored for their potential in medicinal chemistry, particularly in enzyme inhibition. Novel sulfonamide derivatives with pyrazoline structures have been synthesized and evaluated for their inhibitory activity against acetylcholinesterase and carbonic anhydrase enzymes, demonstrating significant bioactivity. This suggests potential therapeutic applications in treating diseases associated with enzyme dysregulation (Yamali, Gul, Kazaz, Levent, & Gulcin, 2020).